Perfluorocyclohexane

Catalog No.
S661102
CAS No.
355-68-0
M.F
C6F12
M. Wt
300.04 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Perfluorocyclohexane

Liquid perfluorocarbons cause structural collapse during template removal. Perfluorocyclohexane (CAS 355-68-0) solves this via clean solid-to-vapor sublimation at 51-52°C without liquid phase. Key features:

  • Solid porogen eliminates capillary-force collapse.
  • Vapor pressure 171 mmHg @25°C ensures rapid, residue-free removal.
  • Heavy fluorous phase (density 1.684 g/mL) for catalyst recovery; distinct 19F NMR standard.

CAS Number

355-68-0

Product Name

Perfluorocyclohexane

IUPAC Name

1,1,2,2,3,3,4,4,5,5,6,6-dodecafluorocyclohexane

Molecular Formula

C6F12

Molecular Weight

300.04 g/mol

InChI

InChI=1S/C6F12/c7-1(8)2(9,10)4(13,14)6(17,18)5(15,16)3(1,11)12

InChI Key

RKIMETXDACNTIE-UHFFFAOYSA-N

SMILES

C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Canonical SMILES

C1(C(C(C(C(C1(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

The exact mass of the compound Perfluorocyclohexane is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 68382. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.

Synonyms

Perfluorocyclohexane, Dodecafluorocyclohexane, Cyclohexane, dodecafluoro-, 1,1,2,2,3,3,4,4,5,5,6,6-Dodecafluorocyclohexane, C6F12

Purity

≥98%

Package Size

1 g, 5 g, 25 g

Perfluorocyclohexane (C6F12) is a fully fluorinated cyclic hydrocarbon distinguished by its extreme chemical inertness, high thermal stability, and specific phase behavior. Unlike most C6 perfluorocarbons, it exists as a clear, waxy solid at room temperature and sublimes readily near 51–52 °C. Its high vapor pressure (approximately 171 mmHg at 25 °C) and non-flammable nature make it a highly specialized material for vapor-phase deposition, temporary solid-state matrices, and applications where a sublimable fluorinated phase is required[1].

Research Fit

Compound Class Fully fluorinated cyclic PFC reference standard
Analytical Workflow Supports GC retention-index and MS ionization studies
Research Context Plasma polymer thin-film precursor and inert-fluid research

Substituting perfluorocyclohexane with closely related perfluorocarbons, such as linear perfluorohexane (C6F14) or perfluoromethylcyclohexane (C7F14), fundamentally alters process compatibility due to phase differences. While linear C6F14 is a liquid at room temperature (melting point -87.1 °C), perfluorocyclohexane is a solid that undergoes rapid sublimation [1]. For manufacturing workflows requiring a temporary fluorinated solid porogen, a dry-etching precursor, or a material that transitions directly from solid to vapor without leaving a liquid residue, liquid-phase analogs will cause structural collapse or wetting failures, making exact procurement of the cyclic C6F12 critical.

Substitution Risk

Ring-size variation vs. perfluorocyclopentane measurably shifts ionization potential — MS detection profiles may not transfer directly.
Substituent groups on the cyclohexane ring alter plasma polymer CFn distribution — film chemistry may differ from methyl-substituted analogs.
Tertiary carbon centers increase reductive defluorination reactivity — stability ranking reported for perfluorocyclohexane may not apply to substituted PFCs.

Sublimation vs. Liquid Analogs

Unlike linear perfluorohexane (C6F14), which is a liquid at room temperature with a melting point of -87.1 °C, perfluorocyclohexane (C6F12) exists as a waxy solid that sublimes readily at 51–52 °C. This unique phase behavior provides a high vapor pressure directly from the solid state, avoiding any liquid phase at standard pressure [1].

Evidence DimensionMelting Point / Phase State at 25 °C
Target Compound Data51–52 °C (Solid, Sublimes)
Comparator Or BaselinePerfluorohexane (-87.1 °C, Liquid)
Quantified Difference>138 °C difference in melting point; solid-to-vapor transition vs. liquid state
ConditionsStandard atmospheric pressure (100 kPa)

Essential for procurement in dry-phase deposition or temporary porogen applications where liquid-phase wetting or capillary forces would damage delicate microstructures.

Ionization Potential
Head-to-head
Difference approx. ±0.3 eV vs. perfluorocyclopentane
Supports MS method differentiation for perfluorocycloalkane identification
Electron impact at high source pressure

Fluorous Phase Separation

Perfluorocyclohexane exhibits a remarkably high density of 1.684 g/mL, which is more than twice that of its non-fluorinated analog, cyclohexane (~0.77 g/mL). In fluorous biphase systems (FBS), this extreme density difference, combined with its orthogonal solubility, ensures rapid and distinct phase separation from standard organic solvents, forming a heavy lower phase [1].

Evidence DimensionLiquid Density
Target Compound Data1.684 g/mL
Comparator Or BaselineCyclohexane (~0.77 g/mL)
Quantified Difference~2.18x higher density
ConditionsStandard laboratory conditions (20–25 °C, supercooled/melted)

Guarantees efficient, gravity-driven phase separation for catalyst recovery and extraction workflows in biphasic chemical synthesis.

Reductive Stability
Data to verify
Lower reactivity vs. tertiary-carbon perfluorocycloalkanes
Reported stability ranking context; source-specific review recommended
Sodium benzophenone radical anion system

Conformational Rigidity for NMR

Perfluorocyclohexane predominantly occupies a rigid chair conformation with D3d molecular symmetry, contrasting sharply with the highly flexible carbon backbone of linear perfluorohexane (C6F14), which exists as a complex mixture of rapidly interconverting conformers. This structural rigidity provides a highly uniform magnetic environment for its fluorine atoms[1].

Evidence DimensionMolecular Conformation and Symmetry
Target Compound DataRigid chair conformation (D3d symmetry)
Comparator Or BaselineLinear perfluorohexane (highly flexible, multiple conformers)
Quantified DifferenceSingle dominant rigid conformer vs. dynamic multi-conformer ensemble
ConditionsStandard analytical conditions (e.g., NMR solution state)

Makes the compound an ideal, highly predictable 19F NMR reference standard and a uniform probe for investigating molecular dynamics.

Plasma Polymer CFn
Head-to-head
CFn distribution strongly influenced by precursor structure
Precursor choice directly shapes deposited film chemistry
Identical discharge power across all precursors
GC Retention Index
Class-level
I = 278 on Squalane at 50°C
Supports GC identity confirmation vs. linear perfluoroalkanes
Cyclic vs. linear isomer retention differentiation
Physical Properties
Head-to-head
Antoine parameters and vapor pressure differ measurably from perfluoromethylcyclohexane
Supports property-specific selection for thermodynamic applications
Comparative study confirms distinct critical parameters

Temporary Porogens for Microfabrication

Because perfluorocyclohexane sublimes readily at 51–52 °C without passing through a liquid phase, it is an ideal temporary space-holder (porogen) in the fabrication of porous polymers or microfluidic devices. It prevents the capillary-force-induced structural collapse that occurs when evaporating liquid solvents like perfluorohexane [1].

Fluorous Biphase Systems

Leveraging its high density (1.684 g/mL) and extreme hydrophobicity/lipophobicity, perfluorocyclohexane serves as an excellent heavy fluorous phase for catalyst recovery. It allows temperature-dependent homogeneous reactions that cleanly separate into two distinct phases upon cooling, streamlining industrial purification [2].

19F NMR Reference Standards

Due to its rigid D3d chair conformation and complete fluorination, perfluorocyclohexane provides a distinct, highly predictable signal in 19F Nuclear Magnetic Resonance (NMR) spectroscopy. It is procured as a reliable chemical shift reference and a probe for studying the conformational dynamics of complex fluorinated systems [3].

Application Fit Matrix

Application
Selection Property
Validation Focus
GC analytical standard workflow
Specific retention index profile
GC method identity confirmation
MS ionization reference studies
Distinct ionization potential
Instrument calibration verification
Plasma fluoropolymer deposition
Unsubstituted cyclic PFC structure
Film chemistry composition review
Reductive environment compatibility
Reported lower reactivity profile
Stability under reducing conditions

XLogP3

2.9

Boiling Point

50.6 °C

LogP

2.91 (LogP)

GHS Hazard Statements

The GHS information provided by 1 company from 1 notification to the ECHA C&L Inventory.;
H315 (100%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (100%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H335 (100%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation]

Vapor Pressure

171.36 mmHg

Pictograms

Irritant

Irritant

Other CAS

355-68-0

Wikipedia

Perfluorocyclohexane

Use Classification

PFAS (per- and polyfluoroalkyl substances) -> OECD Category

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